Cas no 1353980-97-8 (4-Fluoro-N-(piperidin-3-yl)benzenesulfonamide hydrochloride)

4-Fluoro-N-(piperidin-3-yl)benzenesulfonamide hydrochloride is a synthetic organic compound with notable pharmaceutical potential. This compound features a 4-fluoro group and a piperidinyl substituent, enhancing its biological activity and selectivity. It is commonly used in medicinal chemistry for drug discovery due to its unique structure and favorable pharmacokinetic properties.

4-Fluoro-N-(piperidin-3-yl)benzenesulfonamide hydrochloride structure

1353980-97-8 structure

Product Name:4-Fluoro-N-(piperidin-3-yl)benzenesulfonamide hydrochloride

CAS No:1353980-97-8

MF:C₁₁H₁₆ClFN₂O₂S

MW:294.773344039917

MDL:MFCD21098937

CID:2091490

PubChem ID:66570201

Update Time:2025-10-17

4-Fluoro-N-(piperidin-3-yl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-N-(piperidin-3-yl)benzenesulfonamide hydrochloride
- 1353980-97-8
- AKOS024464402
- CS-0360407
- 4-Fluoro-N-piperidin-3-yl-benzenesulfonamide hydrochloride
- DB-241950
- SB43900
- 4-fluoro-N-piperidin-3-ylbenzenesulfonamide;hydrochloride
- G63838
- A1-68350
- 4-Fluoro-N-(piperidin-3-yl)benzenesulfonamidehydrochloride
- MDL： MFCD21098937
- Inchi： 1S/C11H15FN2O2S.ClH/c12-9-3-5-11(6-4-9)17(15,16)14-10-2-1-7-13-8-10;/h3-6,10,13-14H,1-2,7-8H2;1H
- InChI Key： XPLRTZQSJDNBNL-UHFFFAOYSA-N
- SMILES： Cl.S(C1C=CC(=CC=1)F)(NC1CNCCC1)(=O)=O

Computed Properties

Exact Mass: 294.0605048g/mol
Monoisotopic Mass: 294.0605048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 334
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.6Å²

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